Cas no 89677-89-4 (2(3H)-Benzothiazolethione,5-hydroxy-)

• Product Name: 2(3H)-Benzothiazolethione,5-hydroxy-
• CAS No: 89677-89-4
• MF: C₇H₅NOS₂
• MW: 183.250698804855
• CID: 712203
• PubChem ID: 21437009
• Update Time: 2025-04-19

2(3H)-Benzothiazolethione,5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolethione,5-hydroxy-
• 2(3H)-Benzothiazolethione,5-hydroxy-(9CI)
• SCHEMBL3046846
• 89677-89-4
• 2-mercaptobenzo[d]thiazol-5-ol
• 5-Hydroxybenzo[d]thiazole-2(3H)-thione

• Inchi： 1S/C7H5NOS2/c9-4-1-2-6-5(3-4)8-7(10)11-6/h1-3,9H,(H,8,10)
• InChI Key： PYFGEWYBIKHXIY-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C=CC1=2)O)=S

Computed Properties

• Exact Mass: 182.98125613g/mol
• Monoisotopic Mass: 182.98125613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.6Ų